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Compound of Interest

Compound Name: (Rac)-WAY-161503 hydrochloride

Cat. No.: B1662587 Get Quote

(Rac)-WAY-161503 hydrochloride is a potent and selective agonist for the serotonin 5-HT2C

receptor, a key target in neuropharmacological research.[1][2][3] This technical guide provides

a comprehensive overview of the preclinical research into its antidepressant-like effects,

detailing its pharmacological profile, the experimental protocols used to evaluate its efficacy,

and the underlying signaling pathways.

Core Pharmacological Data
(Rac)-WAY-161503 demonstrates high affinity and functional potency at the 5-HT2C receptor,

with selectivity over other serotonin receptor subtypes.[1][4] The following tables summarize

the key quantitative data from in vitro and in vivo studies.

In Vitro Receptor Binding and Functional Activity
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Parameter Receptor Value (nM) Assay Details

Ki 5-HT2C 4
Radioligand binding

assay.[1]

5-HT2A 18

~6-fold less potent

than at 5-HT2C.[4][5]

[6]

5-HT2B 60

~20-fold less potent

than at 5-HT2C.[4][5]

[6]

EC50 5-HT2C 12
Calcium mobilization.

[1]

8.5
[3H]inositol phosphate

(IP) formation.[5][6]

0.8
Calcium mobilization.

[4][5][6]

5-HT2A 7
Calcium mobilization.

[4][5][6]

802
Weak partial agonist

in IP studies.[5][6]

5-HT2B 1.8
Calcium mobilization.

[5][6]

6.9
[3H]inositol phosphate

(IP) formation.[5][6]

In Vivo Behavioral Effects
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Animal Model
Behavioral
Test

Dosing
(mg/kg)

Route Key Findings

Male Sprague-

Dawley Rats

Modified Forced

Swim Test
0.1 - 3.0 i.p.

Decreased

immobility and

increased

swimming,

similar to

fluoxetine.[7]

Male C57BL/6J

Mice

Locomotor

Activity
3 - 30 i.p.

Dose-

dependently

decreased

locomotor

activity.[1]

Male Sprague-

Dawley Rats

Conditioned

Taste Aversion
3.0 i.p.

Induced

conditioned taste

aversion to

saccharin.[8]

Male Sprague-

Dawley Rats

Elevated Plus

Maze
1.0 i.p.

Reduced open-

arm exploration,

suggesting

anxiogenic-like

effects.[9]

Olfactory

Bulbectomized

Rats

Hyperactivity 3.0 i.p.

Chronic

treatment

reduced

hyperactivity, an

antidepressant-

like effect.[10]

Signaling Pathways and Mechanism of Action
Activation of the 5-HT2C receptor by (Rac)-WAY-161503 initiates intracellular signaling

cascades primarily through Gq/11 proteins. This leads to the activation of phospholipase C

(PLC), which subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
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inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular

calcium, while DAG activates protein kinase C (PKC).
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Day 1: Pre-Test Day 2: Test

15-min Conditioning Swim Drug Administration
(WAY-161503 or Vehicle) 30 min Wait 5-min Test Swim Behavioral Scoring

(Immobility, Swimming, Climbing)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Olfactory Bulbectomy (OBX)
or Sham Surgery

14-Day
Post-Op Recovery

Chronic Treatment
(WAY-161503 or Vehicle)

Open Field Test
(Measure Locomotor Activity)

Data Analysis
(Compare OBX vs Sham

& Drug vs Vehicle)

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1662587?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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